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Compound of Interest

Compound Name: 3-Methoxybenzylamine

Cat. No.: B130926 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-
Methoxybenzylamine (CAS No. 5071-96-5), a versatile intermediate in the synthesis of

pharmaceuticals and agrochemicals.[1][2] Adherence to these guidelines is crucial for ensuring

a safe laboratory environment.

Hazard Identification and Classification
3-Methoxybenzylamine is classified as a hazardous substance. It is harmful if swallowed, in

contact with skin, or if inhaled.[3] It causes skin irritation and serious eye irritation, and may

cause respiratory irritation.[1][4] Some sources also indicate that it may cause severe skin

burns and eye damage.[5]

GHS Hazard Classification:

Acute Toxicity, Oral (Category 4)[4][5]

Acute Toxicity, Dermal (Category 4)[3]

Acute Toxicity, Inhalation (Category 4)[3]

Skin Corrosion/Irritation (Category 1B/1C or 2)[3][5][6]

Serious Eye Damage/Eye Irritation (Category 1 or 2)[3][4][6]
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Specific Target Organ Toxicity – Single Exposure (Category 3), Respiratory system[1][4]

Signal Word: Danger or Warning[1][4][5]

Hazard Statements:

H302: Harmful if swallowed.[4][5]

H314: Causes severe skin burns and eye damage.[5]

H315: Causes skin irritation.[1][4]

H319: Causes serious eye irritation.[1][4]

H335: May cause respiratory irritation.[1][4]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 3-Methoxybenzylamine is

presented in Table 1. This data is essential for the safe design of experiments and for

understanding its behavior under various conditions.

Property Value

Molecular Formula C₈H₁₁NO[1]

Molecular Weight 137.18 g/mol [4][5]

Appearance Colorless to pale yellow liquid[1]

Boiling Point 140 °C at 37 mmHg[4][7][8]

Density 1.072 g/mL at 25 °C[4][7][8]

Flash Point 113 °C (235.4 °F) - closed cup[4]

Solubility Slightly soluble in water[1][7][8]

Refractive Index n20/D 1.547[4][7]

Table 1: Physical and Chemical Properties of 3-Methoxybenzylamine
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Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and maintain the

chemical's integrity.

Handling:

Handle only in a well-ventilated area, preferably under a chemical fume hood.[3][6]

Avoid contact with skin, eyes, and clothing.[3][9] Do not breathe vapors or mist.[3][6]

Wear appropriate personal protective equipment (PPE), including gloves, eye protection, and

a lab coat.[3][4]

Wash hands and any exposed skin thoroughly after handling.[1][3]

Do not eat, drink, or smoke in areas where the chemical is handled.[1][3]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][10]

Store locked up.[3][6][11]

The product is air sensitive; consider storing under an inert atmosphere such as nitrogen.[1]

[6]

Keep away from incompatible materials such as oxidizing agents.[6]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is based on the potential for exposure. The following diagram

outlines a general workflow for selecting the correct level of PPE.
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Risk Assessment

PPE Selection

Assess Potential Exposure
(Inhalation, Skin, Eye)

Inhalation Hazard?

Skin Contact Hazard?

No

Respiratory Protection
(e.g., NIOSH-approved respirator)

Yes

Eye Contact Hazard?

No

Hand Protection
(Chemical-resistant gloves)

Yes

Eye/Face Protection
(Safety goggles, face shield)

Yes

Proceed with Work

No

Body Protection
(Lab coat, coveralls)

Click to download full resolution via product page

Caption: A workflow for selecting appropriate Personal Protective Equipment (PPE).

Specific PPE Recommendations:

Eye/Face Protection: Wear chemical safety goggles or a face shield. Ensure compliance with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[3][6]
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Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to

prevent skin exposure.[3][6]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[6] A dust mask type N95

(US) or type ABEK (EN14387) respirator filter may be appropriate.[4]

First Aid Measures
Immediate action is required in case of exposure. The following flowchart details the

appropriate first aid response.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAL0205406&productDescription=3-METHOXYBENZYLAMINE+98%2B%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH31546&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH31546&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/aldrich/159891
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Event

Immediate Actions

Exposure Occurs

Identify Exposure Route

Inhalation:
- Move to fresh air.

- If not breathing, give artificial respiration.
- If breathing is difficult, give oxygen.

Inhalation

Skin Contact:
- Immediately remove all contaminated clothing.

- Rinse skin with plenty of water/shower for at least 15 minutes.

Skin

Eye Contact:
- Rinse cautiously with water for several minutes.

- Remove contact lenses, if present and easy to do.
- Continue rinsing for at least 15 minutes.

Eye

Ingestion:
- Do NOT induce vomiting.

- Rinse mouth.
- Drink plenty of water.

Ingestion

Seek Immediate Medical Attention
Call a POISON CENTER or doctor/physician
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New Chemical Entity

Literature & In Silico
(QSAR, read-across)

Physicochemical Characterization
(Solubility, Stability, pKa)

Acute Toxicity Studies
(Oral, Dermal, Inhalation)

Skin & Eye Irritation/Corrosion
(In vitro / in vivo)

Skin Sensitization Assay

Genotoxicity Screening
(Ames test, MNA)

Data Analysis & Interpretation

Develop Safety Data Sheet (SDS)
& Handling Procedures

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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